Cas no 1116136-63-0 (5-Chloro-3-nitro-1H-pyrrolo3,2-bpyridine)

• Product Name: 5-Chloro-3-nitro-1H-pyrrolo3,2-bpyridine
• CAS No: 1116136-63-0
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD16876018
• CID: 1099091
• PubChem ID: 57613574
• Update Time: 2025-05-21

5-Chloro-3-nitro-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-nitro-1H-Pyrrolo[3,2-b]pyridine
• 5-Chloro-3-nitro-4-azaindole
• AK203518
• ZVKDTXRWTRDHMC-UHFFFAOYSA-N
• FCH1180562
• DS-10327
• A935525
• DB-358898
• SY105894
• CS-0043164
• AKOS027253564
• AMY9746
• SCHEMBL3616218
• I10836
• 1116136-63-0
• MFCD16876018
• 5-Chloro-3-nitro-1H-pyrrolo3,2-bpyridine

• MDL： MFCD16876018
• Inchi： 1S/C7H4ClN3O2/c8-6-2-1-4-7(10-6)5(3-9-4)11(12)13/h1-3,9H
• InChI Key： ZVKDTXRWTRDHMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=CN2)[N+](=O)[O-])N=1

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 1.9

Additional information on 5-Chloro-3-nitro-1H-pyrrolo3,2-bpyridine

5-Chloro-3-Nitro-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

CAS No. 1116136-63-0, commonly referred to as 5-Chloro-3-nitro-1H-pyrrolo[3,2-b]pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and material science.

The chemical structure of 5-Chloro-3-nitro-1H-pyrrolo[3,2-b]pyridine consists of a pyrrole ring fused with a pyridine ring, creating a bicyclic system with notable aromaticity and electronic properties. The presence of chlorine and nitro groups at specific positions on the ring system imparts distinct reactivity and selectivity, making it a valuable substrate for further functionalization in synthetic chemistry.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been explored in depth, with researchers focusing on its coordination chemistry and resulting material properties.

In the field of pharmacology, 5-Chloro-3-nitro-1H-pyrrolo[3,2-b]pyridine has shown promise as a lead compound for drug discovery efforts targeting various diseases. Its unique electronic properties make it an attractive candidate for modulating enzyme activity or binding to specific receptors, potentially leading to novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by its fusion with the pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has been utilized in the development of sensors for detecting environmental pollutants due to its sensitivity to changes in pH and redox conditions. Additionally, its photochemical properties have been explored for use in light-emitting materials and solar energy conversion technologies.

As research into CAS No. 1116136-63-0 continues to expand, its versatility as a chemical building block is becoming increasingly apparent. Future studies are expected to uncover even more applications across diverse scientific disciplines.